4-methoxy-N,3-dimethylaniline

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 4-methoxy-N,3-dimethylaniline
• InChI: InChI=1S/C9H13NO/c1-7-6-8(10-2)4-5-9(7)11-3/h4-6,10H,1-3H3
• InChI Key: UHJGLJYAQURFLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC)OC

Description

4-methoxy-N,3-dimethylaniline is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4'-methoxy-3'-methyl-N-methylacetanilide (53 g), sodium hydroxide (22 g), water (75 ml) and industrial methylated spirit (200 ml) was heated under reflux for 36 hours. Solvent was removed by evaporation, water (350 ml) was added to the residue and the mixture extracted with diethyl ether (2×300 ml). The combined extracts were washed with water (250 ml), dried over magnesium sulphate and the solvent was removed by evaporation to give the novel compound 4-methoxy-3-methyl-N-methylaniline in the form of an oil.